Cas no 29707-99-1 (2-Propenoic acid, 2-cyano-3-(1-naphthalenyl)-, ethyl ester, (2E)-)

2-Propenoic acid, 2-cyano-3-(1-naphthalenyl)-, ethyl ester, (2E)- structure
29707-99-1 structure
Product Name:2-Propenoic acid, 2-cyano-3-(1-naphthalenyl)-, ethyl ester, (2E)-
CAS No:29707-99-1
MF:C16H13NO2
MW:251.279924154282
CID:1440182
PubChem ID:736716
Update Time:2025-04-20

2-Propenoic acid, 2-cyano-3-(1-naphthalenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-cyano-3-(1-naphthalenyl)-, ethyl ester, (2E)-
    • AKOS000656321
    • CHEMBL4069249
    • Ethyl2-Cyano-3-(1-naphthalenyl)acrylate
    • Ethyl 2-cyano-trans-3-(1-naphthyl)acrylate
    • Ethyl (2E)-2-cyano-3-(1-naphthyl)-2-propenoate #
    • 29707-99-1
    • MFCD00178328
    • AC7738
    • ethyl (E)-2-cyano-3-(1-naphthyl)prop-2-enoate
    • Ethyl 2-Cyano-3-(1-naphthalenyl)acrylate
    • SCHEMBL10521426
    • A865759
    • ethyl 2-cyano-3-naphthalen-1-ylprop-2-enoate
    • 7498-85-3
    • AS-31698
    • CCG-239773
    • ethyl (E)-2-cyano-3-naphthalen-1-ylprop-2-enoate
    • MDL: MFCD00178328
    • Inchi: 1S/C16H13NO2/c1-2-19-16(18)14(11-17)10-13-8-5-7-12-6-3-4-9-15(12)13/h3-10H,2H2,1H3/b14-10+
    • InChI Key: LKIMUVKEQPRZFV-GXDHUFHOSA-N
    • SMILES: O(CC)C(/C(/C#N)=C/C1C=CC=C2C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 251.09469
  • Monoisotopic Mass: 251.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09

2-Propenoic acid, 2-cyano-3-(1-naphthalenyl)-, ethyl ester, (2E)- Related Literature

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